Cas no 108698-01-7 (13,16,19-Docosatrienoicacid, methyl ester, (13Z,16Z,19Z)-)

13,16,19-Docosatrienoicacid, methyl ester, (13Z,16Z,19Z)- structure

108698-01-7 structure

Product Name:13,16,19-Docosatrienoicacid, methyl ester, (13Z,16Z,19Z)-

CAS No:108698-01-7

Molecular Formula:C₂₃H₄₀O₂

Molecular Weight:348.5625

CID:128125

PubChem ID:4599240

13,16,19-Docosatrienoicacid, methyl ester, (13Z,16Z,19Z)- Properties

Names and Identifiers

- 13,16,19-Docosatrienoicacid, methyl ester, (13Z,16Z,19Z)-
- cis-13,16,19-Docosatrienoic acid methyl ester
- Methyl 13-cis,16-cis,19-cis-docosatrienoate
- Methyl 13-cis,16-cis,19-cis-docosatrienoate1000µg
- Methyl cis-13,16,19-docosatrienoate
- methyl docosa-13,16,19-trienoate
- Methyl (13Z,16Z,19Z)-docosatrienoate
- RXNIYBHTXVTSAK-YSTUJMKBSA-N
- Docosatrienoic Acid methyl ester
- (13Z,16Z,19Z)-13,16,19-Docosatrienoic acid methyl ester
- DTXSID80404729
- 108698-01-7
- RXNIYBHTXVTSAK-UHFFFAOYSA-N
- MDL： MFCD00673448
- InChIKey： RXNIYBHTXVTSAK-YSTUJMKBSA-N
- Inchi： InChI=1S/C23H40O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23(24)25-2/h4-5,7-8,10-11H,3,6,9,12-22H2,1-2H3/b5-4-,8-7-,11-10-
- SMILES： CC/C=C\C/C=C\C/C=C\CCCCCCCCCCCC(=O)OC

Computed Properties

Exact Mass: 348.30300
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 18
Monoisotopic Mass: 348.302830514g/mol
Heavy Atom Count: 25
Complexity: 366
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 3
Covalently-Bonded Unit Count: 1
XLogP3: 8.4
Topological Polar Surface Area: 26.3Å²

Experimental Properties

LogP: 7.30930
PSA: 26.30000
Refractive Index: 1.475
Boiling Point: 427.0±14.0 ºC (760 Torr),
Melting Point: Not available
Vapor Pressure: 0.0±1.0 mmHg at 25°C
Flash Point: 93.1±18.5 ºC,
Solubility: Insuluble (2.5E-4 g/L) (25 ºC),
Density: 0.888±0.06 g/cm3 (20 ºC 760 Torr),

13,16,19-Docosatrienoicacid, methyl ester, (13Z,16Z,19Z)- Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0083R2-5mg	13,16,19-Docosatrienoicacid, methyl ester, (13Z,16Z,19Z)-	108698-01-7	≥98%	5mg	$136.00
A2B Chem LLC	AD77310-5mg	13,16,19-Docosatrienoicacid, methyl ester, (13Z,16Z,19Z)-	108698-01-7	≥98%	5mg	$83.00	2024-04-20
Larodan	20-2203-29-3x25mg	Methyl 13(Z),16(Z),19(Z)-Docosatrienoate	108698-01-7	>99%	3x25mg	€270.00	2025-03-07
MedChemExpress	HY-115369-5mg	Methyl (13Z,16Z,19Z)-docosatrienoate	108698-01-7		5mg	￥1944
SHENG KE LU SI SHENG WU JI SHU	sc-214733-25 mg	cis-13,16,19-Docosatrienoic acid methyl ester,	108698-01-7		25mg	￥2,256.00	2023-07-10
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci71362-10mg	Docosatrienoic Acid methyl ester	108698-01-7	98%	10mg	￥1989.00	2022-04-26

13,16,19-Docosatrienoicacid, methyl ester, (13Z,16Z,19Z)- Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:108698-01-7)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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10. Back cover

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